![molecular formula C13H12N2OS B2408643 3-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-3-oxopropanenitrile CAS No. 477871-28-6](/img/structure/B2408643.png)
3-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-3-oxopropanenitrile
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Overview
Description
The compound “3-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-3-oxopropanenitrile” is also known as Pyrrothiogatain . It is a novel inhibitor of GATA family proteins, targeting the DNA-binding activity of GATA3 and other members of the GATA family . It inhibits the interaction between GATA3 and SOX4, significantly suppressing Th2 cell differentiation, without impairing Th1 cell differentiation, and inhibiting the expression and production of Th2 cytokines .
Scientific Research Applications
- Pyrrothiogatain (the common name for this compound) acts as a novel inhibitor of GATA family proteins . Specifically, it targets the DNA-binding activity of GATA3 and other members of the GATA family. By inhibiting the interaction between GATA3 and SOX4 , it may have implications in cancer research and gene regulation .
- Researchers have explored pyrroles extensively due to their versatile reactivity and biological activity. While not directly studied for this specific compound, the synthesis of N-substituted pyrroles has been reported using practical and economical methods. These pyrroles could serve as building blocks for drug discovery and development .
- A protocol for the multigram synthesis of 3-substituted 2,5-dihydro-1H-pyrrole boronic derivatives has been established. The method involves triflation of N-Boc-3-oxopyrrolidine followed by palladium-catalyzed borylation. These derivatives may find applications in materials science, catalysis, or medicinal chemistry .
- The structure-activity relationship of a related compound, MPPB , was evaluated. Interestingly, 2,5-dimethylpyrrole was found to enhance cell-specific productivity. While this specific compound was not studied, it suggests potential applications in biotechnology and cell culture .
GATA Family Protein Inhibition
Medicinal Chemistry
Boronic Derivatives
Cell-Specific Productivity Enhancement
Mechanism of Action
Target of Action
Compounds with a similar pyrrole structure have been known to exhibit diverse biological activities, including antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, and antimalarial properties .
Mode of Action
It’s worth noting that pyrrole-containing analogs are considered a potential source of biologically active compounds
Biochemical Pathways
Given the diverse nature of activities associated with pyrrole-containing compounds, it can be inferred that multiple pathways could potentially be affected .
Result of Action
Given the diverse biological activities associated with pyrrole-containing compounds, it can be inferred that the compound could potentially have a wide range of effects at the molecular and cellular levels .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interaction with its targets . .
Future Directions
properties
IUPAC Name |
3-[3-(2,5-dimethylpyrrol-1-yl)thiophen-2-yl]-3-oxopropanenitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2OS/c1-9-3-4-10(2)15(9)11-6-8-17-13(11)12(16)5-7-14/h3-4,6,8H,5H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YETHLXCMIGDWQO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C2=C(SC=C2)C(=O)CC#N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-3-oxopropanenitrile |
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